N-(2-(2-(1-methyl-1H-indol-3-yl)acetamido)phenyl)picolinamide

• IUPAC Name: N-[2-[[2-(1-methylindol-3-yl)acetyl]amino]phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C23H20N4O2/c1-27-15-16(17-8-2-5-12-21(17)27)14-22(28)25-18-9-3-4-10-19(18)26-23(29)20-11-6-7-13-24-20/h2-13,15H,14H2,1H3,(H,25,28)(H,26,29)
• InChI Key: IOQMAJIFHYFJML-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NC3=CC=CC=C3NC(=O)C4=CC=CC=N4
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

“N-(2-(2-(1-methyl-1H-indol-3-yl)acetamido)phenyl)picolinamide” is a complex organic compound. It is related to a class of compounds that have been studied for their potential in inhibiting tubulin polymerization. Tubulin polymerization is a process that is crucial for cell division, and compounds that can inhibit this process have potential applications in cancer treatment.

Scientific Research Applications

Anticancer Properties

• Indole derivatives have attracted attention for their potential as anticancer agents. . Further investigations into the specific mechanisms and efficacy of this compound in cancer treatment are warranted.

Antimicrobial Activity

• Indoles possess antimicrobial properties. Researchers have explored their potential as antibacterial, antifungal, and antiviral agents. .

Cell Biology and Signaling

• Indoles play a crucial role in cell biology and signaling pathways. They modulate various cellular processes, including gene expression, cell growth, and apoptosis. .

Tubulin Polymerization Inhibition

• Mechanistic studies have shown that certain indole derivatives inhibit tubulin polymerization, a process essential for cell division. This inhibition can lead to cell cycle arrest and apoptosis. .

Plant Hormone Analog

• Indole-3-acetic acid (IAA) is a natural plant hormone derived from tryptophan. It regulates plant growth, development, and responses to environmental cues. .

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body, including cancer cells and microbes .

Mode of Action

One study revealed that a similar compound induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin in a way consistent with colchicine . This suggests that this compound might interact with its targets in a similar manner, leading to changes in cell cycle progression and cell survival.

Biochemical Pathways

Given the potential role of similar compounds in inducing apoptosis and affecting the cell cycle , it’s plausible that this compound could impact pathways related to these processes

Result of Action

Future Directions

The future directions for research on “N-(2-(2-(1-methyl-1H-indol-3-yl)acetamido)phenyl)picolinamide” and similar compounds could involve further development of tubulin polymerization inhibitors. These compounds have potential applications in the treatment of diseases that involve rapid cell division, such as cancer.